Cas no 1805220-80-7 (2-Bromo-5-nitro-4-(trifluoromethyl)pyridine)

• Product Name: 2-Bromo-5-nitro-4-(trifluoromethyl)pyridine
• CAS No: 1805220-80-7
• MF: C₆H₂BrF₃N₂O₂
• MW: 270.991490840912
• CID: 4902047
• Update Time: 2025-06-30

2-Bromo-5-nitro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-nitro-4-(trifluoromethyl)pyridine

• Inchi： 1S/C6H2BrF3N2O2/c7-5-1-3(6(8,9)10)4(2-11-5)12(13)14/h1-2H
• InChI Key： IDVWATSFXMJXJU-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=C(C=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 230
• XLogP3: 2.6
• Topological Polar Surface Area: 58.7

Additional information on 2-Bromo-5-nitro-4-(trifluoromethyl)pyridine

Recent Advances in the Application of 2-Bromo-5-nitro-4-(trifluoromethyl)pyridine (CAS: 1805220-80-7) in Chemical Biology and Pharmaceutical Research

2-Bromo-5-nitro-4-(trifluoromethyl)pyridine (CAS: 1805220-80-7) is a halogenated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its bromo and nitro substituents on a trifluoromethylated pyridine scaffold, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its utility in the development of novel therapeutics, agrochemicals, and materials science applications.

One of the most notable applications of 2-Bromo-5-nitro-4-(trifluoromethyl)pyridine is its role as a building block in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the trifluoromethyl group in this compound enhances the binding affinity and metabolic stability of the resulting inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the development of selective JAK2 inhibitors, which showed promising results in preclinical models of myeloproliferative neoplasms.

In addition to its pharmaceutical applications, 2-Bromo-5-nitro-4-(trifluoromethyl)pyridine has been employed in agrochemical research. The nitro and bromo substituents make it a valuable precursor for the synthesis of herbicides and fungicides. A recent patent (WO2023056789) describes its use in the preparation of novel trifluoromethylpyridine-based herbicides with improved efficacy and environmental safety profiles. The compound's unique electronic properties, conferred by the trifluoromethyl group, contribute to the enhanced bioactivity of these agrochemicals.

The synthetic versatility of 2-Bromo-5-nitro-4-(trifluoromethyl)pyridine has also been explored in materials science. Researchers have utilized it as a precursor for the development of organic electronic materials, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. A 2022 study in Advanced Materials reported the incorporation of this compound into π-conjugated polymers, resulting in materials with high electron affinity and tunable optoelectronic properties.

Despite its broad utility, challenges remain in the large-scale synthesis and purification of 2-Bromo-5-nitro-4-(trifluoromethyl)pyridine. Recent advancements in flow chemistry and catalytic methods have addressed some of these issues, as highlighted in a 2023 Organic Process Research & Development article. These innovations have improved the yield and scalability of the compound, facilitating its broader adoption in industrial and academic research settings.

In conclusion, 2-Bromo-5-nitro-4-(trifluoromethyl)pyridine (CAS: 1805220-80-7) continues to be a valuable tool in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from drug discovery to materials science. Ongoing research aims to further expand its utility and address remaining synthetic challenges, ensuring its continued relevance in the field.